3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H13F2N3OS/c1-7-2-4-8(5-3-7)9-6-10(14(17)18)21-16-11(9)12(19)13(23-16)15(20)22/h2-6,14H,19H2,1H3,(H2,20,22)
• InChI Key: LLBKOVASFNYDEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC3=C2C(=C(S3)C(=O)N)N)C(F)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound that belongs to the class of thienopyridine derivatives. It is a potent and selective inhibitor of the protein kinase, known as B-Raf kinase. This compound has been extensively studied due to its potential therapeutic applications in the treatment of cancer.

Mechanism of Action

3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide inhibits the activity of B-Raf kinase by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream targets in the MAPK/ERK signaling pathway, leading to inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
Inhibition of B-Raf kinase activity by 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to have several biochemical and physiological effects. These include inhibition of cell proliferation, induction of apoptosis, and inhibition of tumor growth. In preclinical studies, the compound has been shown to have potent anti-tumor activity against various types of cancer, including melanoma, colorectal cancer, and thyroid cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide is its high potency and selectivity for B-Raf kinase. This makes it a valuable tool for studying the role of this enzyme in various cellular processes and diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions. This can make it difficult to administer the compound to cells or animals at high enough concentrations to achieve the desired effects.

Future Directions

There are several potential future directions for research on 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide. These include:
1. Development of more soluble analogs of the compound that can be administered at higher concentrations in lab experiments.
2. Investigation of the potential therapeutic applications of the compound in other types of cancer, as well as in other diseases that are associated with dysregulation of the MAPK/ERK signaling pathway.
3. Identification of biomarkers that can predict the response of tumors to treatment with 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide, in order to improve patient selection and treatment outcomes.
4. Exploration of combination therapies that can enhance the anti-tumor effects of 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide, such as combining it with other targeted therapies or with chemotherapy.
5. Investigation of the potential use of 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide as a diagnostic tool for detecting dysregulation of the MAPK/ERK signaling pathway in tumors.

Synthesis Methods

The synthesis of 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide involves a multi-step process. The starting material is 2-chlorothiophene-3-carboxylic acid, which is reacted with 4-methylphenylboronic acid in the presence of a palladium catalyst to form 4-(4-methylphenyl)thiophene-2-carboxylic acid. This intermediate is then reacted with difluoromethylcyclopropane in the presence of a base to form 6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxylic acid. The final step involves the conversion of this intermediate to 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide using appropriate reagents.

Scientific Research Applications

3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of cancer. The compound has been shown to inhibit the activity of B-Raf kinase, which is a key component of the MAPK/ERK signaling pathway. This pathway is frequently dysregulated in various types of cancer, including melanoma, colorectal cancer, and thyroid cancer. Inhibition of B-Raf kinase activity by 3-Amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to induce cell death and inhibit tumor growth in preclinical studies.